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Compound of Interest

Compound Name: Tellurium

Cat. No.: B081085

Ensuring laboratory safety and environmental responsibility are paramount in scientific
research. This document provides essential, step-by-step guidance for the proper disposal of
tellurium and its compounds, designed for researchers, scientists, and drug development
professionals. Adherence to these procedures will help maintain a safe laboratory environment
and ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure you are wearing appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat. For powdered
forms of tellurium, a respirator may be necessary to prevent inhalation. All handling of
tellurium waste should be conducted in a well-ventilated area, preferably within a fume hood.

Regulatory Overview

Tellurium waste disposal is governed by federal, state, and local regulations. In the United
States, the primary federal regulation is the Resource Conservation and Recovery Act (RCRA).
It is crucial to note that elemental tellurium is not one of the eight metals (RCRA 8) with
specific concentration thresholds for hazardous waste classification. Therefore, the hazardous
nature of tellurium waste is determined by its characteristics.

Quantitative Data on Tellurium Waste Classification
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The following table summarizes the regulatory status and characteristics to consider for

tellurium waste.

Parameter

Regulatory Status & Information

RCRA Hazardous Waste Status

Tellurium is not a listed hazardous waste. Its
classification as a hazardous waste depends on
whether it exhibits any of the four characteristics
of hazardous waste.

Toxicity Characteristic Leaching Procedure
(TCLP)

There is no specific federal regulatory limit for
tellurium in the TCLP test. However, waste
containing tellurium may be considered
hazardous if it leaches other regulated
substances above their TCLP limits, or if it

exhibits other hazardous characteristics.

Reportable Quantity (RQ)

Elemental tellurium does not have a specific
Reportable Quantity under the Comprehensive
Environmental Response, Compensation, and
Liability Act (CERCLA). However, certain
tellurium compounds may be subject to

reporting requirements.

Hazardous Characteristics (40 CFR Part 261)

Waste generators are responsible for
determining if their tellurium waste exhibits any
of the following characteristics: - Ignitability: Can
it create a fire hazard? - Corrosivity: Is it
aqueous and haveapH<2or=12.5? -
Reactivity: Is it unstable, or does it react
violently with water? - Toxicity: Does it contain
any of the contaminants listed in the TCLP at or

above the regulatory limit?

European Waste Catalogue (EWC)

A potential EWC code for tellurium waste, if no
other more specific code applies, is 06 04 99 -

"wastes not otherwise specified".[1]
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Step-by-Step Disposal Procedures

Follow these procedural steps for the safe and compliant disposal of tellurium waste:
» Waste Identification and Characterization:

o Determine the exact composition of the waste. Is it elemental tellurium, a tellurium
compound, or a mixture?

o Assess if the waste exhibits any of the four hazardous characteristics: ignitability,
corrosivity, reactivity, or toxicity. This may require analytical testing (e.g., TCLP for other
contaminants).

e Segregation and Collection:
o Collect all tellurium-containing waste in a designated, leak-proof, and sealed container.

o The container must be clearly labeled as "Hazardous Waste" (if applicable) and include
the specific contents (e.g., "Tellurium Waste," "Tellurium Dioxide Waste").

o Do not mix tellurium waste with other waste streams to avoid chemical reactions and to
simplify disposal.

o Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong acids, bases, and oxidizers.[2]

o Ensure the storage area is secure and accessible only to authorized personnel.
e Engage a Licensed Waste Disposal Contractor:

o Disposal of tellurium waste should be handled by a licensed and reputable hazardous
waste disposal company.[1]

o Provide the contractor with a detailed description of the waste, including its composition
and any characterization data.
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e Documentation:

o Maintain a record of all waste generated, including the date, quantity, and characterization
results.

o Retain all documentation provided by the waste disposal contractor, such as waste
manifests, as proof of proper disposal.

e Spill Management:

o In the event of a spill, evacuate the area and eliminate all ignition sources if the material is

in a finely divided, flammable form.

o For solid spills, carefully sweep or vacuum the material and place it into a sealed container

for disposal. Avoid creating dust.
o Do not wash spills into drains or sewer systems.[2][3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of

tellurium waste.
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Caption: Decision workflow for the proper disposal of tellurium waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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